![molecular formula C14H15NO7 B1221876 7-Deoxypancratistatin](/img/structure/B1221876.png)
7-Deoxypancratistatin
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Overview
Description
7-Deoxypancratistatin is a member of phenanthridines.
Scientific Research Applications
Synthesis and Biological Evaluation
7-Deoxypancratistatin has been synthesized through biocatalytic approaches as part of the major Amaryllidaceae alkaloids. This research involves the synthesis of narciclasine, ent-7-deoxypancratistatin, and other derivatives. Key aspects include the use of enzymatic dioxygenation of aromatic precursors and the creation of structurally truncated derivatives. These compounds have been tested against various human cancer cell lines to develop an understanding of their mode of action and potential cancer treatment applications (Hudlický et al., 2002).
Stereocontrolled Synthesis
A stereocontrolled synthesis of this compound has been developed, using strategies such as Stille-IMDAF cycloaddition cascade and a stereospecific decarbonylation reaction. This approach allows for the construction of the phenanthridone skeleton, essential for the molecular structure of this compound (Zhang & Padwa, 2006).
Anticancer Properties
Research has focused on the synthesis of C-1 derivatives of this compound and their biological activity against cancer cell lines. These studies are crucial for understanding the compound's potential as an anticancer agent, and the findings indicate promising activity, especially in the context of derivatives like C-1 acetoxymethyl (Collins et al., 2010).
Use in Combination Therapies
Research has also been conducted on the synthesis of analogues of this compound and their use in combination therapies. For instance, a study involving a novel synthetic C-1 analogue of this compound showed enhanced activity when combined with tamoxifen, indicating potential for combined cancer treatment strategies (Ma et al., 2012).
properties
Molecular Formula |
C14H15NO7 |
---|---|
Molecular Weight |
309.27 g/mol |
IUPAC Name |
(1R,2S,3S,4S,4aR,11bR)-1,2,3,4-tetrahydroxy-2,3,4,4a,5,11b-hexahydro-1H-[1,3]dioxolo[4,5-j]phenanthridin-6-one |
InChI |
InChI=1S/C14H15NO7/c16-10-8-4-1-6-7(22-3-21-6)2-5(4)14(20)15-9(8)11(17)13(19)12(10)18/h1-2,8-13,16-19H,3H2,(H,15,20)/t8-,9-,10-,11+,12+,13+/m1/s1 |
InChI Key |
GVGWJJOWWDRYOF-DZDPUUJWSA-N |
Isomeric SMILES |
C1OC2=C(O1)C=C3C(=C2)[C@@H]4[C@H]([C@@H]([C@@H]([C@H]([C@@H]4O)O)O)O)NC3=O |
SMILES |
C1OC2=C(O1)C=C3C(=C2)C4C(C(C(C(C4O)O)O)O)NC3=O |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)C4C(C(C(C(C4O)O)O)O)NC3=O |
synonyms |
7-deoxy-pancratistatin 7-deoxypancratistatin 7-DP cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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